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Compound of Interest

Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091 Get Quote

For Immediate Release

[City, State] – [Date] – Ensuring the safe and compliant disposal of laboratory chemicals is

paramount for the protection of personnel and the environment. This document provides

essential, step-by-step guidance for the proper disposal of 4-Oxoheptanoic acid (CAS No.

924-97-0), tailored for researchers, scientists, and drug development professionals. Adherence

to these procedures is critical for maintaining a safe laboratory environment and complying with

regulatory standards.

4-Oxoheptanoic acid, a keto-carboxylic acid, must be treated as hazardous waste due to its

potential for irritation and other health effects. Improper disposal can lead to environmental

contamination and potential legal liabilities. The following procedures are based on established

safety protocols and regulatory guidelines.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 4-Oxoheptanoic acid with

appropriate personal protective equipment (PPE). Based on its hazard profile, which includes

skin, eye, and respiratory irritation, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves, such as nitrile rubber.
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Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 4-Oxoheptanoic acid are

summarized in the table below.

Property Value

CAS Number 924-97-0

Molecular Formula C₇H₁₂O₃

Molecular Weight 144.17 g/mol

Hazard Statements

H315: Causes skin irritation.[1] H319: Causes

serious eye irritation.[1] H335: May cause

respiratory irritation.[1]

Signal Word Warning[1]

Step-by-Step Disposal Protocol
The disposal of 4-Oxoheptanoic acid must be managed through a licensed hazardous waste

disposal service. Under no circumstances should this chemical be disposed of down the drain

or in regular solid waste.

1. Waste Identification and Classification:

Treat all unused 4-Oxoheptanoic acid and any materials contaminated with it (e.g., weigh
boats, pipette tips, spill cleanup materials) as hazardous waste.
Due to its acidic nature and irritant properties, it should be classified as a hazardous
chemical waste. While specific EPA waste codes may vary by jurisdiction and formulation, a
corrosive characteristic (D002) may be applicable, especially for solutions with a low pH.[2]
[3][4]

2. Waste Segregation and Collection:
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Collect waste 4-Oxoheptanoic acid in a dedicated, clearly labeled, and chemically
compatible container. High-density polyethylene (HDPE) containers are generally suitable.
Do not mix 4-Oxoheptanoic acid waste with other chemical waste streams unless
compatibility has been verified to avoid potentially hazardous reactions. Specifically,
segregate it from bases, strong oxidizing agents, and reducing agents.

3. Container Labeling:

The waste container must be clearly and accurately labeled. The label should include:
The words "Hazardous Waste."
The full chemical name: "4-Oxoheptanoic Acid."
The CAS Number: "924-97-0."
An accurate list of all components and their approximate concentrations if it is a mixture.
The relevant hazard pictograms (e.g., GHS07 for irritant).[1]
The accumulation start date.

4. Waste Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.
This area should be well-ventilated, secure, and away from general laboratory traffic.
Ensure secondary containment is in place to capture any potential leaks or spills.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.
Provide the contractor with a complete and accurate description of the waste, including a
copy of the Safety Data Sheet (SDS) if available.
Follow all institutional and regulatory procedures for waste manifest and handover.

Experimental Workflow Visualization
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-Oxoheptanoic acid.
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4-Oxoheptanoic Acid Disposal Workflow

Start: 4-Oxoheptanoic Acid Waste Generated

Is the waste contaminated with other chemicals?

Collect in a dedicated, labeled hazardous waste container (HDPE)

No

Consult chemical compatibility chart before mixing

Yes

Store container in designated, secure waste accumulation area with secondary containment

Segregate and collect in a separate, labeled hazardous waste container

Contact Environmental Health & Safety (EHS) for pickup

Provide waste manifest and documentation to EHS/Contractor

End: Proper Disposal by Licensed Contractor

Click to download full resolution via product page
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Caption: A flowchart outlining the procedural steps for the safe disposal of 4-Oxoheptanoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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